Cas no 89291-18-9 (Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-)

Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]- structure
89291-18-9 structure
Product Name:Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-
CAS No:89291-18-9
MF:C12H21BN2O2
MW:236.118343114853
CID:605283
PubChem ID:13196744
Update Time:2025-04-19

Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-
    • [2,6-bis[(dimethylamino)methyl]phenyl]boronic acid
    • starbld0019226
    • {2,6-Bis[(dimethylamino)methyl]phenyl}boronic acid
    • 89291-18-9
    • (2,6-Bis((dimethylamino)methyl)phenyl)boronic acid
    • DTXSID50526462
    • Inchi: 1S/C12H21BN2O2/c1-14(2)8-10-6-5-7-11(9-15(3)4)12(10)13(16)17/h5-7,16-17H,8-9H2,1-4H3
    • InChI Key: DAKUDWQOAVXJES-UHFFFAOYSA-N
    • SMILES: OB(C1C(=CC=CC=1CN(C)C)CN(C)C)O

Computed Properties

  • Exact Mass: 236.1696081g/mol
  • Monoisotopic Mass: 236.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.94000
  • LogP: -0.51040
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd